Cas no 359432-44-3 (3-[3-(benzyloxy)-4-methoxyphenyl]-2-cyano-N-(3-methoxyphenyl)prop-2-enamide)

• Product Name: 3-[3-(benzyloxy)-4-methoxyphenyl]-2-cyano-N-(3-methoxyphenyl)prop-2-enamide
• CAS No: 359432-44-3
• MF: C₂₅H₂₂N₂O₄
• MW: 414.453186511993
• CID: 5453618
• PubChem ID: 24415487
• Update Time: 2025-06-14

3-[3-(benzyloxy)-4-methoxyphenyl]-2-cyano-N-(3-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(3-methoxyphenyl)-3-[4-methoxy-3-(phenylmethoxy)phenyl]-2-propenamide
• AKOS000963647
• Z44316880
• EN300-26586984
• 3-[3-(benzyloxy)-4-methoxyphenyl]-2-cyano-N-(3-methoxyphenyl)prop-2-enamide
• 359432-44-3

• Inchi： 1S/C25H22N2O4/c1-29-22-10-6-9-21(15-22)27-25(28)20(16-26)13-19-11-12-23(30-2)24(14-19)31-17-18-7-4-3-5-8-18/h3-15H,17H2,1-2H3,(H,27,28)/b20-13+
• InChI Key： XMCZAKUMECPLMQ-DEDYPNTBSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC=C(/C=C(\C#N)/C(NC2C=CC=C(C=2)OC)=O)C=1)OC

Computed Properties

• Exact Mass: 414.15795719g/mol
• Monoisotopic Mass: 414.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.8±55.0 °C(Predicted)
• pka: 10.44±0.70(Predicted)

Additional information on 3-[3-(benzyloxy)-4-methoxyphenyl]-2-cyano-N-(3-methoxyphenyl)prop-2-enamide

Comprehensive Overview of 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyano-N-(3-methoxyphenyl)prop-2-enamide (CAS No. 359432-44-3)

The compound 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyano-N-(3-methoxyphenyl)prop-2-enamide (CAS No. 359432-44-3) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. Its unique cyanoacrylamide backbone, combined with methoxy and benzyloxy substituents, makes it a versatile candidate for studying enzyme inhibition and signal transduction pathways. Researchers are particularly intrigued by its potential applications in drug discovery and medicinal chemistry, where it may serve as a scaffold for designing novel therapeutics.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. This compound's structural features align with these trends, as its aryl and cyano groups enable selective interactions with biological targets. For instance, its prop-2-enamide moiety is reminiscent of known kinase inhibitors, sparking curiosity about its potential role in cancer research or inflammatory diseases. Such applications are frequently searched in academic and industrial databases, reflecting the growing intersection of chemical biology and therapeutic development.

From a synthetic perspective, 359432-44-3 exemplifies the elegance of modern organic synthesis. The incorporation of methoxyphenyl and benzyloxy groups requires meticulous protection-deprotection strategies, a topic widely discussed in methodology papers. Chemists often explore its derivatives to optimize yield and purity, addressing common challenges like stereoselectivity and solvent effects. These discussions resonate with synthetic chemists seeking to refine green chemistry protocols or catalytic processes, further enhancing the compound's relevance in contemporary research.

Beyond its synthetic utility, 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyano-N-(3-methoxyphenyl)prop-2-enamide has also been investigated for its physicochemical properties. Studies highlight its logP (lipophilicity) and hydrogen-bonding capacity, critical parameters in ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity). These metrics are pivotal for computational chemists leveraging QSAR models or molecular docking tools to predict bioactivity—a hot topic in AI-driven drug design.

The compound's nomenclature itself—featuring terms like cyano, enamide, and methoxyphenyl—serves as a gateway to broader discussions in chemical nomenclature and IUPAC conventions. Such keywords frequently appear in educational queries, underscoring the need for clear, accessible explanations. Additionally, its CAS number (359432-44-3) is a vital identifier for regulatory compliance and patent searches, making it indispensable for professionals navigating intellectual property landscapes.

In conclusion, 359432-44-3 represents a fascinating case study at the nexus of synthetic chemistry, biological research, and computational analysis. Its multifaceted applications—from drug discovery to material science—reflect the compound's adaptability to diverse scientific inquiries. As the scientific community continues to explore its potential, this molecule will likely remain a subject of cutting-edge research and innovation.